Cas no 2138273-66-0 (Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-)

• Product Name: Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-
• CAS No: 2138273-66-0
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5259500
• Update Time: 2025-06-25

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-

• Inchi： 1S/C11H17N3O/c1-11(2,3)10(15)14-8-5-4-6-13-9(8)7-12/h4-6H,7,12H2,1-3H3,(H,14,15)
• InChI Key： HDVBNGKZPMHCAI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1CN)(=O)C(C)(C)C

Additional information on Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl- (CAS No. 2138273-66-0): A Comprehensive Overview

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-, identified by its CAS number 2138273-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative features a unique structural motif that combines a pyridine ring with an aminomethyl substituent, making it a promising candidate for various biological applications. The presence of the 2,2-dimethyl group enhances its steric properties, which can influence both its solubility and interactions with biological targets.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active molecules. Pyridine derivatives are widely recognized for their ability to modulate enzyme activity and receptor binding. In particular, the 3-pyridinyl moiety in this compound can serve as a key interaction point with biological targets, potentially facilitating the development of new therapeutic agents. The aminomethyl group further extends the compound's versatility, allowing for additional functionalization and modifications that could tailor its biological activity.

Recent studies have highlighted the importance of amide derivatives in drug discovery. Amides are known for their stability and ability to form hydrogen bonds, which can enhance binding affinity to biological targets. The specific arrangement of atoms in Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl- (CAS No. 2138273-66-0) suggests that it may exhibit potent interactions with proteins and enzymes involved in critical biological pathways. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine ring is frequently found in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. Additionally, the amine functionalities can interact with neurotransmitter receptors and enzymes, making it a valuable candidate for further investigation. Current research is focusing on understanding how the structural features of this compound influence its pharmacokinetic properties and potential therapeutic efficacy.

In vitro studies have begun to reveal the biological activity of Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These pathways are closely associated with various chronic diseases, including cardiovascular disorders and neurodegenerative conditions. The ability of this compound to modulate these pathways could make it a valuable tool for developing new treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring system efficiently. The introduction of the 2-(aminomethyl) group and the 2,2-dimethyl substituent further demands precision in synthetic planning to avoid unwanted side products.

The chemical properties of Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl- (CAS No. 2138273-66-0) also make it an interesting subject for computational studies. Molecular modeling techniques can help predict how this compound interacts with biological targets at an atomic level. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter preclinical testing.

The potential applications of this compound extend beyond pharmaceuticals. Researchers are also exploring its use in materials science and agrochemicals due to its unique structural features. The combination of a pyridine ring and amide functionality provides a versatile platform for designing molecules with specific properties tailored to different industrial applications.

In conclusion, Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-2,2-dimethyl-, CAS No. 2138273-66-0, represents a significant advancement in molecular design with potential implications for multiple fields. Its structural features make it an attractive candidate for drug development, particularly in neurological disorders and chronic diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a lead molecule in modern chemistry and biochemistry.